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Compound of Interest

N-Benzyl-2-bromo-N-
Compound Name: _
methylbenzamide

Cat. No.: B040479

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed laboratory protocol for the synthesis of N-Benzyl-2-bromo-
N-methylbenzamide, a tertiary benzamide derivative. The synthesis is achieved through the
acylation of N-benzylmethylamine with 2-bromobenzoyl chloride in the presence of a non-
nucleophilic base. This protocol includes a comprehensive list of reagents and equipment, a
step-by-step experimental procedure, and guidelines for purification and characterization of the
final product. The provided data and workflow are intended to serve as a valuable resource for
researchers in organic synthesis and medicinal chemistry.

Introduction

N-Benzyl-2-bromo-N-methylbenzamide is a chemical compound with potential applications in
organic synthesis and as a building block in the development of novel pharmaceutical agents.
The presence of the bromo- and benzyl- moieties offers sites for further chemical modifications,
making it a versatile intermediate. The synthesis protocol outlined herein describes a reliable
and straightforward method for the preparation of this compound in a laboratory setting. The
reaction proceeds via a nucleophilic acyl substitution, a fundamental transformation in organic
chemistry.
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Materials and Methods

Reagents and Solvents

Reagent/Solve = Molecular Molar Mass ( .
CAS Number Supplier Notes
nt Formula g/mol )
2-Bromobenzoyl Reagent grade,
] C7H4BrCIO 219.46 7154-66-7
chloride =>98%
N-
) Reagent grade,
Benzylmethylami  CsH11N 121.18 103-67-3
>98%
ne
Triethylamine Anhydrous,
CsH1sN 101.19 121-44-8
(TEA) >99%
Dichloromethane Anhydrous,
CHzCl2 84.93 75-09-2
(DCM) >99.8%
Sodium Saturated
_ NaHCOs 84.01 144-55-8 ,
Bicarbonate agueous solution
) Saturated
Brine NaCl (aq) - - )
agueous solution
Anhydrous
Magnesium MgSOa 120.37 7487-88-9 For drying
Sulfate
For column
Silica Gel SiO2 60.08 7631-86-9 chromatography,
230-400 mesh
HPLC grade for
Ethyl Acetate CaHsO2 88.11 141-78-6
chromatography
HPLC grade for
Hexane CeHaa 86.18 110-54-3
chromatography

Equipment

e Round-bottom flask (100 mL)
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e Magnetic stirrer and stir bar

e Dropping funnel

* Ice bath

e Separatory funnel (250 mL)

» Rotary evaporator

e Glass column for chromatography

e Thin-layer chromatography (TLC) plates (silica gel 60 F2s4)
o Standard laboratory glassware

Experimental Protocol

The synthesis of N-Benzyl-2-bromo-N-methylbenzamide is performed via the acylation of N-
benzylmethylamine with 2-bromobenzoyl chloride.

Reaction Workflow Diagram

Caption: Workflow for the synthesis of N-Benzyl-2-bromo-N-methylbenzamide.

Step-by-Step Procedure

e Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve
N-benzylmethylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane
(DCM, ~0.2 M relative to the amine).

e Cooling: Cool the solution to 0 °C using an ice bath.

o Addition of Acyl Chloride: Add a solution of 2-bromobenzoyl chloride (1.1 eq) in anhydrous
DCM dropwise to the stirred amine solution over a period of 15-20 minutes.

e Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Stir the reaction for 2-4 hours. Monitor the reaction progress
by Thin Layer Chromatography (TLC).
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e Quenching and Work-up: Upon completion, quench the reaction by adding water. Transfer
the mixture to a separatory funnel.

» Washing: Wash the organic layer sequentially with a saturated aqueous solution of sodium
bicarbonate (2 x 50 mL) and brine (1 x 50 mL).

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the
crude product.

« Purification: Purify the crude product by silica gel column chromatography using a mixture of
hexane and ethyl acetate as the eluent to afford the pure N-Benzyl-2-bromo-N-
methylbenzamide.

Results and Characterization

The final product, N-Benzyl-2-bromo-N-methylbenzamide, is expected to be a solid or a
viscous oil at room temperature. The structure and purity should be confirmed by spectroscopic

methods.
Property Value
IUPAC Name N-benzyl-2-bromo-N-methylbenzamide
Molecular Formula C15H14BrNO
Molecular Weight 304.18 g/mol
CAS Number 124461-28-5[1]
Appearance White to off-white solid or colorless oil
Expected Yield 75-90% (typical for this type of reaction)
Purity (by NMR/GC-MS) >95%

Spectroscopic Data (Expected)
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e 'H NMR (CDCls, 400 MHz): & (ppm) ~ 7.6-7.1 (m, 9H, Ar-H), 4.8-4.5 (br s, 2H, N-CH2-Ph),
3.1-2.8 (br s, 3H, N-CHs). Due to rotational isomers (atropisomers), some peaks may appear
broadened or as multiple sets.

« 3C NMR (CDCls, 100 MHz): & (ppm) ~ 168 (C=0), 139-126 (Ar-C), 55-50 (N-CH2-Ph), 38-34
(N-CHs).

e Mass Spectrometry (El): m/z (%) = 303/305 [M]* (corresponding to Br isotopes), 224 [M-
Br]*, 91 [C7H7]*.

Discussion

The described protocol provides a robust method for the synthesis of N-Benzyl-2-bromo-N-
methylbenzamide. The use of triethylamine is crucial to neutralize the hydrochloric acid
generated during the reaction, thus driving the equilibrium towards product formation. The
aqueous work-up effectively removes the triethylamine hydrochloride salt and any unreacted
starting materials. Purification by column chromatography is a standard and effective method
for obtaining the product in high purity. The expected spectroscopic data will confirm the
successful synthesis of the target molecule.

Safety Precautions

o All manipulations should be performed in a well-ventilated fume hood.

Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all
times.

2-Bromobenzoyl chloride is corrosive and lachrymatory; handle with care.

Dichloromethane is a volatile and potentially carcinogenic solvent.

Triethylamine has a strong, unpleasant odor and is flammable.

This protocol is intended for use by trained laboratory personnel. Please consult the Safety
Data Sheets (SDS) for all chemicals before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzyl-2-bromo-N-methylbenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040479#laboratory-synthesis-protocol-for-n-benzyl-2-
bromo-n-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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